Cas no 810688-83-6 (2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate)

• Product Name: 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate
• CAS No: 810688-83-6
• MF: C₁₆H₁₂F₂N₂O₅S
• MW: 382.338689804077
• CID: 5454551
• PubChem ID: 4240091
• Update Time: 2025-06-21

2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Z18837160
• [(2,2-difluoro-1,3-dioxaindan-5-yl)carbamoyl]methyl 2-(methylsulfanyl)pyridine-3-carboxylate
• 810688-83-6
• AKOS001472259
• [2-[(2,2-difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl] 2-methylsulfanylpyridine-3-carboxylate
• EN300-26611590
• 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

• Inchi： 1S/C16H12F2N2O5S/c1-26-14-10(3-2-6-19-14)15(22)23-8-13(21)20-9-4-5-11-12(7-9)25-16(17,18)24-11/h2-7H,8H2,1H3,(H,20,21)
• InChI Key： PCRMRMWATGKIPO-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(OCC(NC1=CC=C2OC(F)(F)OC2=C1)=O)=O

Computed Properties

• Exact Mass: 382.04349899g/mol
• Monoisotopic Mass: 382.04349899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.5±50.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Additional information on 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

Professional Introduction to Compound with CAS No. 810688-83-6 and Product Name: 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate

The compound with the CAS number 810688-83-6 and the product name 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this compound, particularly the presence of a difluoro-substituted benzodioxole moiety, make it a promising candidate for further investigation in various therapeutic areas.

The difluoro-substituted benzodioxole moiety is a key structural feature that contributes to the unique chemical properties of this compound. This moiety has been extensively studied for its ability to enhance binding affinity and selectivity in biological targets. Recent research has demonstrated that such modifications can significantly improve the pharmacokinetic properties of small molecule drugs, making them more effective and less prone to metabolic degradation. The amino group in the structure further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets, thereby increasing its binding affinity.

The pyridinecarboxylate group is another critical component of this compound that contributes to its overall bioactivity. Pyridine derivatives are well-known for their role in medicinal chemistry due to their ability to interact with various biological receptors and enzymes. In particular, the methylthio-substituent on the ethyl chain of the compound adds an additional layer of complexity, which can influence both its solubility and bioavailability. This structural feature has been explored in recent studies as a means to modulate the pharmacological properties of related compounds.

Recent advancements in computational chemistry have allowed researchers to more accurately predict the biological activity of molecules like this one. By utilizing sophisticated molecular modeling techniques, scientists can identify potential binding sites on biological targets and optimize the structure of the compound for improved efficacy. The difluoro-substituted benzodioxole moiety, in particular, has been shown to be highly effective in these simulations, suggesting its potential as a key pharmacophore in drug development.

In addition to computational studies, experimental research has also provided valuable insights into the bioactivity of this compound. Initial assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to various diseases. These findings align well with the predictions from computational models and highlight the potential of this compound as a lead molecule for further development.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The difluoro-substituted benzodioxole moiety, being one of the most complex parts of the structure, requires precise synthetic methodologies to achieve optimal results. Recent improvements in synthetic techniques have made it possible to produce such compounds on a larger scale, which is essential for both preclinical studies and potential future clinical trials.

The pharmaceutical industry has shown increasing interest in developing new drugs based on novel chemical scaffolds like this one. The unique combination of structural features makes it an attractive candidate for further exploration in various therapeutic areas. For instance, its potential as an inhibitor of certain kinases or as an antagonist of specific receptors is currently under investigation. These studies aim to uncover new treatment options for patients suffering from a wide range of diseases.

Furthermore, the environmental impact of drug development is also a critical consideration in modern pharmaceutical research. The use of sustainable synthetic methods and environmentally friendly reagents is becoming increasingly important. The synthesis of this compound exemplifies these principles by employing efficient and eco-conscious methodologies that minimize waste and reduce energy consumption.

As research continues, it is expected that more derivatives of this compound will be synthesized and tested for their bioactivity. The flexibility offered by the various functional groups present in its structure allows for numerous modifications, each potentially leading to new insights into its pharmacological properties. This ongoing research not only advances our understanding of medicinal chemistry but also paves the way for new therapeutic interventions.

In conclusion, the compound with CAS number 810688-83-6 and product name 2-[(2,2-Difluoro-1,3-benzodioxol-5-yl)amino]-2-oxoethyl 2-(methylthio)-3-pyridinecarboxylate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising bioactivity make it a valuable asset in ongoing drug development efforts. With continued research and optimization, this compound holds great potential for improving human health and treating various diseases.